4-acetyl-N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide hydrochloride

• IUPAC Name: 4-acetyl-N-[3-(1,3-benzothiazol-2-yl)-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]benzamide;hydrochloride
• InChI: InChI=1S/C30H25N3O2S2.ClH/c1-19(34)21-11-13-22(14-12-21)28(35)32-30-27(29-31-24-9-5-6-10-25(24)36-29)23-15-16-33(18-26(23)37-30)17-20-7-3-2-4-8-20;/h2-14H,15-18H2,1H3,(H,32,35);1H
• InChI Key: NJFPQSBPLDNRRW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C5=NC6=CC=CC=C6S5.Cl
• Molecular Formula: C30H26ClN3O2S2
• Molecular Weight: 560.1 g/mol

Description

The compound “4-acetyl-N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide hydrochloride” is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry. These include a benzothiazole ring, a tetrahydrothienopyridine ring, and an amide linkage.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the various functional groups and the electronic properties of the rings. For example, the benzothiazole ring is a heterocyclic aromatic ring, which could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make the compound relatively non-polar, while the amide linkage could participate in hydrogen bonding.

Scientific Research Applications

Heterocyclic Synthesis

4-acetyl-N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide hydrochloride is used in the synthesis of various heterocyclic compounds, such as pyrazole, isoxazole, pyrimidine, triazine, and pyrazolopyridine derivatives. These heterocyclic compounds have diverse applications in pharmacology and materials science (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Anticancer Activity

This compound also plays a crucial role in the synthesis and characterization of derivatives with potential anticancer activities. The fusion of various nuclei like benzene, indole, oxadiazole, and triazole rings to its structure enhances the pharmacological activities compared to its parent nucleus (Rao, Rao, & Prasad, 2018).

Antimicrobial Agents

Several studies have explored the use of this compound in synthesizing new derivatives with promising antimicrobial activities. These synthesized compounds have been evaluated against various microbial strains, showing significant potential as antimicrobial agents (Gouda, Berghot, El-Ghani, & Khalil, 2010).

Molecular Docking Studies

Molecular docking studies have been conducted on derivatives of this compound to explore their potential as inhibitors for various biological targets. These studies help in understanding the interaction of the synthesized compounds with specific proteins or enzymes, contributing to drug discovery and development (Anuse, Mali, Thorat, Yamgar, & Chaudhari, 2019).

Future Directions

Given the structural complexity of this compound and its potential for biological activity, it could be a promising candidate for further study in medicinal chemistry. Future research could focus on synthesizing the compound, characterizing its physical and chemical properties, and testing its biological activity.